Cas no 24572-33-6 (2-Imidazolidinone,4,4-dimethyl-)

• Product Name: 2-Imidazolidinone,4,4-dimethyl-
• CAS No: 24572-33-6
• MF: C₅H₁₀N₂O
• MW: 114.145700931549
• MDL: MFCD01825021
• CID: 282086
• PubChem ID: 232656
• Update Time: 2025-10-31

2-Imidazolidinone,4,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Imidazolidinone,4,4-dimethyl-
• 4,4-dimethylimidazolidin-2-one
• 4,4-dimethyl-2-imidazolidinone
• 4,4-dimethyl-2-imidazolidone
• 4,4-dimethyl-imidazolidin-2-one
• 4,4-dimethyltetrahydro-2H-imidazol-2-one
• 5,5-Dimethyl-imidazolidon-(2)
• AC1L5ODC
• AC1Q6GVX
• AR-1F7940
• CTK4F3932
• NSC30468
• SureCN223245
• 24572-33-6
• IRLLLHYGMMQKFU-UHFFFAOYSA-N
• 4, 4-dimethylimidazolidin-2-one
• SY273056
• MFCD01825021
• AKOS006350119
• SCHEMBL223245
• 5-dimethylimidazolin-2-one
• DTXSID90283209
• NSC-30468
• EN300-7073513
• 2-Imidazolidinone, 4,4-dimethyl-
• NSC 30468
• DB-241472
• G69823

• MDL： MFCD01825021
• Inchi： 1S/C5H10N2O/c1-5(2)3-6-4(8)7-5/h3H2,1-2H3,(H2,6,7,8)
• InChI Key： IRLLLHYGMMQKFU-UHFFFAOYSA-N
• SMILES： O=C1NCC(C)(C)N1

Computed Properties

• Exact Mass: 114.0794
• Monoisotopic Mass: 114.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 235 ºC (methanol )
• Boiling Point: 285.2°Cat760mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.431
• Solubility: Slightly soluble (3.3 g/l) (25 º C),
• PSA: 41.13
• LogP: 0.73540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on 2-Imidazolidinone,4,4-dimethyl-

2-Imidazolidinone, 4,4-Dimethyl- (CAS No. 24572-33-6): An Overview of Its Properties and Applications

2-Imidazolidinone, 4,4-dimethyl- (CAS No. 24572-33-6) is a versatile compound with a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which consists of a central imidazolidinone ring with two methyl groups attached to the 4-position. The chemical formula of 2-Imidazolidinone, 4,4-dimethyl- is C6H12N2O, and it has a molecular weight of 128.17 g/mol.

The physical properties of 2-Imidazolidinone, 4,4-dimethyl- are noteworthy for its applications. It is a white crystalline solid with a melting point of approximately 108-110°C and a boiling point of around 250°C at standard pressure. The compound is soluble in common organic solvents such as ethanol, methanol, and acetone but has limited solubility in water. These properties make it suitable for use in various chemical processes and formulations.

In the pharmaceutical industry, 2-Imidazolidinone, 4,4-dimethyl- has gained attention due to its potential as a building block for the synthesis of bioactive molecules. Recent studies have explored its role in the development of new drugs targeting various diseases. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 2-Imidazolidinone, 4,4-dimethyl- with potent anti-inflammatory and analgesic properties. These derivatives showed significant efficacy in preclinical models of inflammation and pain, suggesting their potential as lead compounds for further drug development.

Beyond pharmaceuticals, 2-Imidazolidinone, 4,4-dimethyl- has found applications in materials science. Its unique molecular structure makes it an excellent candidate for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials in 2020 demonstrated the use of 2-Imidazolidinone, 4,4-dimethyl- as a monomer for the preparation of polymeric materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

In the realm of chemical synthesis, 2-Imidazolidinone, 4,4-dimethyl- serves as a valuable intermediate for the preparation of complex organic molecules. Its reactivity and functional group compatibility make it an attractive choice for synthetic chemists. A recent study in Organic Letters highlighted the use of 2-Imidazolidinone, 4,4-dimethyl- in the development of efficient synthetic routes for natural products and pharmaceuticals. The study demonstrated that this compound can be readily transformed into a variety of functionalized derivatives through selective chemical reactions.

The safety profile of 2-Imidazolidinone, 4,4-dimethyl- is an important consideration for its industrial use. Extensive toxicological studies have shown that it has low toxicity when handled properly. However, like many chemicals, it should be used with appropriate safety measures to prevent inhalation or skin contact. Proper storage conditions are also essential to maintain its stability and purity.

In conclusion, 2-Imidazolidinone, 4,4-dimethyl- (CAS No. 24572-33-6) is a multifaceted compound with significant potential across various industries. Its unique molecular structure and favorable physical properties make it an attractive candidate for the development of new drugs, advanced materials, and complex organic molecules. Ongoing research continues to uncover new applications and optimize its use in different fields.